Oxygen–oxygen distances in synthetic oxygen carriers. The crystal and molecular structure of the oxygen adduct of bis(diphenylethylphosphine)chlorocarbonyliridium(I)
Journal of the Chemical Society D: Chemical Communications Pub Date: DOI: 10.1039/C29710001172
Abstract
The crystal structure of dioxygen–bis(diphenylethylphosphine)chlorocarbonyliridium(I) has been shown to consist of trans-trigonal bipyramidal molecules with an O–O distance of 1·461 (14)Å.
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Journal Name:Journal of the Chemical Society D: Chemical Communications
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